1,2-Bis(2-propynyloxy)ethane
1,2-Bis(2-propynyloxy)ethane
Bis-propargyl-PEG2 is a crosslinker containing two propargyl groups at each terminal end. The propargyl groups can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield stable triazole linkages. Peg Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
40842-04-4
VCID:
VC0521478
InChI:
InChI=1S/C8H10O2/c1-3-5-9-7-8-10-6-4-2/h1-2H,5-8H2
SMILES:
C#CCOCCOCC#C
Molecular Formula:
C8H10O2
Molecular Weight:
138.16 g/mol
1,2-Bis(2-propynyloxy)ethane
CAS No.: 40842-04-4
Inhibitors
VCID: VC0521478
Molecular Formula: C8H10O2
Molecular Weight: 138.16 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 40842-04-4 |
|---|---|
| Product Name | 1,2-Bis(2-propynyloxy)ethane |
| Molecular Formula | C8H10O2 |
| Molecular Weight | 138.16 g/mol |
| IUPAC Name | 3-(2-prop-2-ynoxyethoxy)prop-1-yne |
| Standard InChI | InChI=1S/C8H10O2/c1-3-5-9-7-8-10-6-4-2/h1-2H,5-8H2 |
| Standard InChIKey | RNHWCSPBGKGOLM-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCC#C |
| Canonical SMILES | C#CCOCCOCC#C |
| Appearance | Solid powder |
| Description | Bis-propargyl-PEG2 is a crosslinker containing two propargyl groups at each terminal end. The propargyl groups can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield stable triazole linkages. Peg Linkers may be useful in the development of antibody drug conjugates. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Bis-propargyl-PEG2 |
| Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
| PubChem Compound | 11083951 |
| Last Modified | Nov 11 2021 |
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